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Compound of Interest

Compound Name: 4-Methylbenzenethiol

Cat. No.: B089573

This technical guide provides an in-depth overview of 4-methylbenzenethiol, a versatile
organosulfur compound widely utilized in chemical synthesis and materials science. This
document is intended for researchers, scientists, and professionals in drug development,
offering a centralized resource on its nomenclature, physicochemical properties, and key
experimental procedures.

Nomenclature and Identification

4-Methylbenzenethiol is known by a variety of names in scientific literature and chemical
databases. Its systematic and common names, along with key identifiers, are crucial for
accurate literature searches and unambiguous identification.[1][2][3][4][5][6] The compound is
structurally characterized by a benzene ring substituted with a methyl group and a thiol group
at the para position (position 4).

Synonyms and Alternative Names

The most frequently encountered synonyms for 4-methylbenzenethiol include:
e p-Thiocresol[1][3][4][5](6][7]
e p-Toluenethiol[1][3][4][8]

 4-Mercaptotoluene[1][4]
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4-Methylthiophenol[1][4]

p-Tolyl mercaptan[1][3]

Toluene-4-thiol[1][3]

1-Mercapto-4-methylbenzene[1][2][3]

A more extensive list of depositor-supplied synonyms can be found in databases such as
PubChem.[1][6]

Chemical Identifiers

For precise identification, the following identifiers are used:

Identifier Type Value Reference(s)
CAS Number 106-45-6 [1119]

EC Number 203-399-1 [1]

IUPAC Name 4-methylbenzenethiol [1][8]

InChl=1S/C7H8S/c1-6-2-4-
InChl [1]
7(8)5-3-6/h2-5,8H,1H3

WLHCBQAPPJAULW-
InChlKey [1]
UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S [1]
Molecular Formula C7H8S [11[3119]
UNII 6L2WWIXYZO [1]

Physicochemical and Spectroscopic Data

The physical, chemical, and spectral properties of 4-methylbenzenethiol are essential for its
handling, characterization, and application in experimental work.

Physical and Chemical Properties
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Property Value Reference(s)
Molecular Weight 124.21 g/mol [1]
White to yellow crystalline solid
Appearance ) [1112114]
with a strong, unpleasant odor.
Melting Point 41-44 °C [1114]
Boiling Point 195 °C at 760 mmHg [1114]
Flash Point 68 °C (154.4 °F) - closed cup [1]
N Insoluble in water; soluble in
Solubility [1][2]14]

alcohol and ether.

Vapor Pressure

0.8 mmHg at 25 °C; 10 mmHg
at71°C

[1]14]

Vapor Density 6.2 (vs air)
pKa 6.82 at 25 °C [1]
LogP 29 [1]

Spectroscopic Data
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Key Features and Data
Spectroscopy Type Reference(s)
Source

Data available in the Varian
1H NMR Associates NMR Spectra [1]

Catalogue.

Spectral data available from
13C NMR ) ) [1]
SpringerMaterials.

GC-MS data available in the
Mass Spectrometry NIST Mass Spectrometry Data  [1][8]
Center.

Spectra available from the
Coblentz Society Spectral

Infrared (IR) Spectroscopy ] ] ] [1][8]
Collection and Aldrich Library

of Infrared Spectra.

Max absorption at 271 nm (log
UV Spectroscopy €=3.3)and 278 nm (log € = [1]
3.3) in cyclohexane.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-methylbenzenethiol are critical
for obtaining high-purity material for research and development.

Synthesis of 4-Methylbenzenethiol

Two common laboratory-scale synthesis methods are outlined below.

This classic method involves the reduction of a sulfonyl chloride to a thiol using a reducing
agent like zinc dust in an acidic medium. While a specific protocol for the p-toluene derivative is
not detailed in the immediate search results, a general procedure for preparing thiophenol from
benzenesulfonyl chloride can be adapted.

Experimental Protocol:
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Preparation of Reaction Mixture: In a large round-bottomed flask equipped with a mechanical
stirrer and set in an ice-salt bath, place 7.2 kg of cracked ice and slowly add 2.4 kg of
concentrated sulfuric acid. Maintain the temperature between -5 °C and 0 °C.

Addition of Sulfonyl Chloride: Gradually add 3.4 moles of p-toluenesulfonyl chloride to the
cold acid mixture over 30 minutes, ensuring the temperature does not rise.

Reduction with Zinc Dust: Add 1.2 kg of zinc dust in portions, maintaining the temperature at
or below 0 °C. This addition typically takes about 30 minutes.

Reaction Completion: After the addition of zinc dust is complete, allow the reaction to
proceed. The mixture is then heated to boiling under reflux with continued stirring until the
solution becomes clear.

Work-up and Isolation: The reaction mixture is then subjected to steam distillation. The
distillate, containing the crude 4-methylbenzenethiol, is collected.

Purification: The crude product is separated from the aqueous layer, dried over a suitable
drying agent (e.g., anhydrous sodium sulfate), and purified by fractional distillation under
reduced pressure.

A patented method describes the synthesis from 4-methylbenzenesulfonamide using

ammonium formate as a reducing agent.

Experimental Protocol:

Reactant Mixture: Mix 8.5¢g (approx. 0.05 mol) of 4-methylbenzenesulfonamide with 12.0g
(approx. 0.19 mol) of ammonium formate in a reaction vessel.[10]

Heating: Heat the mixture to 180 °C for 5 hours.[10] During the reaction, water generated is
continuously removed.[10]

Cooling and Acidification: After the reaction is complete, cool the mixture to 80 °C.[10] Add
10% (w/v) dilute hydrochloric acid to adjust the pH to 2.[10]

Purification: The product, 4-methylbenzenethiol, is then isolated and purified by rectification
(distillation).[10] The reported yield is approximately 71.8%.[10]
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Purification by Crystallization

For obtaining high-purity crystalline 4-methylbenzenethiol, recrystallization is an effective

method.

Experimental Protocol:

Dissolution: Dissolve the crude 4-methylbenzenethiol in a minimal amount of hot petroleum
ether (boiling range 40-70 °C).

Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in
an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Drying: Wash the crystals with a small amount of cold petroleum ether and dry them under
vacuum.

Chemical Reactivity and Applications

4-Methylbenzenethiol is a valuable intermediate in organic synthesis. Its thiol group is

nucleophilic and readily undergoes various transformations.

Key Reactions

Oxidation to Disulfide: The thiol group can be oxidized, often by air, to form the
corresponding disulfide, 4,4'-dimethyldiphenyl disulfide. This reaction is fundamental in the
study of thiol chemistry.

Palladium-Catalyzed Cross-Coupling: It is used as a reactant in palladium-catalyzed
coupling reactions with aryl halides or sulfonates to form diaryl sulfides.[2] This is a powerful
method for constructing C-S bonds.

Formation of Self-Assembled Monolayers (SAMs): The thiol group has a strong affinity for
gold surfaces, enabling the formation of highly ordered self-assembled monolayers. These
SAMs are extensively studied in materials science and nanotechnology.

Applications
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o Chemical Intermediate: It serves as a precursor in the synthesis of pharmaceuticals, dyes,
and other specialty chemicals.[1][2][9]

o Dermatological Agent and Antiseptic: Some sources indicate its use as a dermatologic agent
and antiseptic.[1]

e Latex Manufacturing: It has been used as a bleach in the manufacturing of latex.[1]

Safety and Toxicology

4-Methylbenzenethiol is a hazardous substance and must be handled with appropriate safety
precautions.

Hazard Identification

e Pictograms: GHSO07 (Exclamation Mark)
 Signal Word: Warning

o Hazard Statements: H319 (Causes serious eye irritation). It is also harmful if swallowed, in
contact with skin, or if inhaled, and is irritating to the respiratory system and skin.[9]

o Personal Protective Equipment: Safety goggles, chemical-resistant gloves, and a dust mask
(type N95) are recommended.

.

Test Species Route Value Reference(s)

LD50 Mouse Intraperitoneal 200 mg/kg [4119]

Visualizing Chemical Pathways

Graphviz diagrams are provided to illustrate key logical and experimental workflows related to
4-methylbenzenethiol.

Synthesis Workflow from p-Toluenesulfonyl Chloride
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Figure 1. General Workflow for the Synthesis of 4-Methylbenzenethiol via Reduction.
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Caption: General Workflow for the Synthesis of 4-Methylbenzenethiol via Reduction.

Key Reactions of 4-Methylbenzenethiol
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Figure 2. Key Chemical Reactions of 4-Methylbenzenethiol.
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Caption: Key Chemical Reactions of 4-Methylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
Methylbenzenethiol: Synonyms, Properties, and Experimental Protocols]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089573#synonyms-and-alternative-names-for-4-
methylbenzenethiol-in-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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